(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane
Overview
Description
(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane, also known as 4S-DMP, is a versatile chiral building block used in a variety of organic synthesis applications. It is a valuable synthetic intermediate used in the preparation of a wide range of compounds, including pharmaceuticals, agrochemicals, and materials. 4S-DMP is a versatile chiral building block that has been used in a variety of organic synthesis applications. It is a valuable synthetic intermediate used in the preparation of a wide range of compounds, including pharmaceuticals, agrochemicals, and materials.
Mechanism of Action
The mechanism of action of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane is not fully understood. However, it is believed to act as a chiral catalyst in the synthesis of chiral compounds. It is believed to catalyze the reaction of propargylic alcohols with 2,2-dimethyl-1,3-dioxolane, which results in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane are not fully understood. However, it has been reported to be non-toxic and non-irritant to the skin and eyes. In addition, it has been reported to be non-mutagenic and non-carcinogenic.
Advantages and Limitations for Lab Experiments
The advantages of using (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane in laboratory experiments include its ease of synthesis, its versatility, and its non-toxicity. In addition, it is a valuable synthetic intermediate that can be used in the synthesis of a variety of compounds. The main limitation of using (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane in laboratory experiments is that it is not very stable and can be easily degraded.
Future Directions
The future directions for (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane include its use in the development of new chiral catalysts and in the synthesis of chiral drugs. In addition, it could be used in the synthesis of optically active compounds, such as enantiomers and diastereomers, which are important for the development of new drugs. Furthermore, it could be used in the development of new materials and agrochemicals. Finally, it could be used in the development of new catalysts for organic synthesis.
Synthesis Methods
(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane can be synthesized in several different ways, including the reaction of 2,2-dimethyl-1,3-dioxolane with propargylic alcohols, such as propargyl alcohol, catalyzed by palladium acetate. The reaction has been reported to be highly efficient and yields up to 95% of the desired product. In addition, the reaction can be carried out in aqueous media, which is beneficial for the environment.
Scientific Research Applications
(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane has been widely used in scientific research due to its versatility and ease of synthesis. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. In addition, it has been used in the development of chiral catalysts and in the synthesis of chiral drugs. Furthermore, (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane has been used in the synthesis of optically active compounds, including enantiomers and diastereomers, which are important for the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane can be achieved through a multi-step process involving the protection of a diol, alkylation, and deprotection.", "Starting Materials": [ "2,2-dimethyl-1,3-propanediol", "Propargyl bromide", "Sodium hydride", "Tetrahydrofuran", "Methanol", "Acetic acid" ], "Reaction": [ "Protection of 2,2-dimethyl-1,3-propanediol with acetic anhydride and pyridine to form the diacetate", "Alkylation of the diacetate with propargyl bromide in the presence of sodium hydride in tetrahydrofuran to form the propargyl ether", "Deprotection of the diacetate with methanol and acetic acid to form the diol", "Cyclization of the diol with sulfuric acid to form (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane" ] } | |
CAS RN |
141352-76-3 |
Product Name |
(4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
